Cas no 355816-19-2 (1,3-Benzodioxole-5-ethanamine, N-(1,3-benzodioxol-5-ylmethyl)-)
355816-19-2 structure
Product Name:1,3-Benzodioxole-5-ethanamine, N-(1,3-benzodioxol-5-ylmethyl)-
CAS No:355816-19-2
MF:C17H17NO4
MW:299.321184873581
CID:3948589
PubChem ID:421230
Update Time:2025-04-22
1,3-Benzodioxole-5-ethanamine, N-(1,3-benzodioxol-5-ylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole-5-ethanamine, N-(1,3-benzodioxol-5-ylmethyl)-
- 2-(1,3-benzodioxol-5-yl)-N-(1,3-benzodioxol-5-ylmethyl)ethanamine
- AKOS000546388
- N-[2-(1,3-benzodioxol-5-yl)ethyl]-N-(1,3-benzodioxol-5-ylmethyl)amine
- AB00089827-01
- DTXSID501184763
- [2-(2H-1,3-BENZODIOXOL-5-YL)ETHYL](2H-1,3-BENZODIOXOL-5-YLMETHYL)AMINE
- SCHEMBL108732
- EU-0006588
- CHEMBL5497119
- N-(1,3-Benzodioxol-5-ylmethyl)-1,3-benzodioxole-5-ethanamine
- 355816-19-2
- AG-690/13701744
- STK145697
- CCG-107682
-
- Inchi: 1S/C17H17NO4/c1-3-14-16(21-10-19-14)7-12(1)5-6-18-9-13-2-4-15-17(8-13)22-11-20-15/h1-4,7-8,18H,5-6,9-11H2
- InChI Key: KXXGCEVCAJBDAD-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(CCNCC3=CC=C4OCOC4=C3)C=C2OC1
Computed Properties
- Exact Mass: 299.11575802Da
- Monoisotopic Mass: 299.11575802Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 49Ų
1,3-Benzodioxole-5-ethanamine, N-(1,3-benzodioxol-5-ylmethyl)- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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